Cas no 1805283-58-2 (2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1805283-58-2
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4846089
• Update Time: 2025-10-28

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-2-4-6(20-9(16,17)18)3(7(11)12)1-5(19-4)8(13,14)15/h1,7H,2H2
• InChI Key： ZOQRQZUNXLPOSG-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by the CAS number 1805283-58-2, is a highly specialized organic molecule with a complex structure and diverse applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a chloromethyl group at position 2, a difluoromethyl group at position 4, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 6. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in various fields of research and industry.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its fluorinated substituents contribute to enhanced stability, solubility, and bioavailability, which are critical factors in drug design. For instance, researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. The trifluoromethoxy and trifluoromethyl groups are particularly significant due to their ability to modulate the electronic environment of the pyridine ring, thereby influencing reactivity and selectivity in chemical reactions.

In the context of material science, this compound has been investigated for its application in the synthesis of high-performance polymers and coatings. The presence of electron-withdrawing groups such as trifluoromethoxy and trifluoromethyl enhances the thermal stability and chemical resistance of materials derived from this compound. Recent breakthroughs in polymer chemistry have demonstrated its potential as a monomer for producing advanced polymeric materials with tailored properties for use in extreme environmental conditions.

The synthesis of 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for both academic research and industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis process.

From an environmental standpoint, this compound has been studied for its biodegradation potential and ecological impact. Recent assessments indicate that it exhibits moderate biodegradability under specific environmental conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies have also evaluated its toxicity profile, particularly focusing on its potential effects on aquatic life and human health.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine stands as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the development of innovative solutions across various sectors.